Cas no 36293-37-5 (3,5-dinitro-N-(2-nitrophenyl)benzamide)
36293-37-5 structure
Product Name:3,5-dinitro-N-(2-nitrophenyl)benzamide
CAS No:36293-37-5
MF:C13H8N4O7
MW:332.225222587585
CID:921208
PubChem ID:298928
Update Time:2025-04-19
3,5-dinitro-N-(2-nitrophenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dinitro-N-(2-nitrophenyl)benzamide
- 19886P
- AC1L6TV1
- KB-119415
- MolPort-003-700-961
- NSC171301
- NSC-171301
- AKOS001586492
- 36293-37-5
- DTXSID90305632
-
- Inchi: 1S/C13H8N4O7/c18-13(14-11-3-1-2-4-12(11)17(23)24)8-5-9(15(19)20)7-10(6-8)16(21)22/h1-7H,(H,14,18)
- InChI Key: QGVJNNLZUBBYJI-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 332.03934
- Monoisotopic Mass: 332.03929861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 167Ų
Experimental Properties
- PSA: 158.52
- LogP: 4.30610
3,5-dinitro-N-(2-nitrophenyl)benzamide Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
36293-37-5 (3,5-dinitro-N-(2-nitrophenyl)benzamide) Related Products
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